5-(2-Aminobenzoylamino)pentanoic acid

• Molecular Formula: C12H16N2O3
• Molecular Weight: 236.27 g/mol
• IUPAC Name: 5-[(2-aminobenzoyl)amino]pentanoic acid
• InChI: InChI=1S/C12H16N2O3/c13-10-6-2-1-5-9(10)12(17)14-8-4-3-7-11(15)16/h1-2,5-6H,3-4,7-8,13H2,(H,14,17)(H,15,16)
• InChI Key: RROFFLPCSWDVLM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCCCCC(=O)O)N

Description

5-(2-Aminobenzoylamino)pentanoic acid is a synthetic organic compound characterized by a pentanoic acid backbone (five-carbon carboxylic acid) substituted at the fifth carbon with a 2-aminobenzoylamino group. This moiety consists of a benzamide derivative bearing an amino group (-NH₂) at the ortho position of the aromatic ring (Figure 1).

Comparison with Similar Compounds

Structural Features and Functional Groups

The following table summarizes key structural differences and similarities between 5-(2-Aminobenzoylamino)pentanoic acid and related compounds:

Compound Name	Key Structural Features	Biological Activity/Application	Reference
5-(2-Aminobenzoylamino)pentanoic acid	Pentanoic acid with 2-aminobenzoylamino at C5	Not explicitly stated (potential enzyme inhibition)
AG7088 (Rupintrivir)	Pentanoic acid ethyl ester with fluorobenzyl, methylisoxazole, and oxo-pyrrolidinyl groups	Protease inhibitor (antiviral)
5-Hydroxy-2-[(t-Bu)Oxycarbonylamino]pentanoic acid	Pentanoic acid with hydroxy (C5) and tert-butoxycarbonylamino (C2) groups	Safety data available; toxicology unstudied
α-Lipoic Acid	5-[(3R)-1,2-dithiolan-3-yl]pentanoic acid (dithiolane ring at C5)	Antioxidant (Nrf2/ARE pathway activation)
Loxiglumide (CR 1505)	Pentanoic acid with dichlorobenzoylamino and methoxypropyl-pentylamino groups	Cholecystokinin antagonist (anti-pancreatitis)
5-[(2S,3S,4R)-3,4-Diaminothiolan-2-yl]pentanoic acid	Pentanoic acid with stereospecific diaminothiolane ring at C5	Unknown (structural specificity suggests enzyme targeting)
2-Amino-5-guanidinopentanoic acid (Arginine)	Pentanoic acid with guanidino group at C5	Nitric oxide precursor, protein synthesis
5-(2-Amino-4,6-dihydroxy-pyrimidinyl)-2-methylpentanoic acid	Pentanoic acid with methyl (C2) and pyrimidinyl (C5) groups	Research/developmental use (unspecified)

Physicochemical Properties

• In contrast, polar groups (e.g., hydroxy in ) improve hydrophilicity .
• Acid-Base Behavior: The carboxylic acid group (pKa ~4.8) and aromatic amine (pKa ~4.5–5.5) in 5-(2-Aminobenzoylamino)pentanoic acid suggest zwitterionic behavior in physiological conditions, similar to arginine derivatives .